3'-Azidocarboxin

• CAS No.: 77386-61-9
• Molecular Formula: C12H12N4O2S
• Molecular Weight: 276.32 g/mol
• IUPAC Name: N-(3-azidophenyl)-6-methyl-2,3-dihydro-1,4-oxathiine-5-carboxamide
• InChI: InChI=1S/C12H12N4O2S/c1-8-11(19-6-5-18-8)12(17)14-9-3-2-4-10(7-9)15-16-13/h2-4,7H,5-6H2,1H3,(H,14,17)
• InChI Key: HPOAUELJGSZCFZ-UHFFFAOYSA-N
• SMILES: CC1=C(SCCO1)C(=O)NC2=CC(=CC=C2)N=[N+]=[N-]
• Synonyms: 3'-azido-5,6-dihydro-2-methyl-1,4-oxathiin-3-carboxanilide; 3'-azidocarboxin; azidocarboxin

Description

3'-Azidocarboxin is a carboxin derivative modified with an azido (-N₃) group, primarily used as a photoaffinity labeling probe to study the binding mechanism of carboxamide fungicides. Carboxin itself is a well-known inhibitor of succinate dehydrogenase (SDH), a critical enzyme in the mitochondrial electron transport chain (Complex II) . The azido modification enables covalent crosslinking upon UV irradiation, facilitating the identification of target proteins and binding sites. Studies have demonstrated its utility in elucidating the interaction between SDH inhibitors and the ubiquinone-binding (Q) site of Complex II .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

3'-Azidocarboxin is structurally and functionally related to carboxin and other SDH inhibitors, such as 2-thenoyltrifluoroacetone (TTFA). Key distinctions include:

Structural Modifications

• Carboxin : Lacks the azido group, limiting its utility in binding site mapping.
• 3'-Azidocarboxin : Incorporates an azido group for photoaffinity labeling, enabling covalent attachment to target proteins .
• TTFA: A non-carboxamide inhibitor with a distinct chemical scaffold (thenoyltrifluoroacetone) but overlapping target specificity .

Mechanism of Action

• Carboxin: Inhibits SDH by disrupting electron transfer between the [3Fe-4S] cluster and ubiquinone, as shown via EPR spectroscopy .
• 3'-Azidocarboxin : Binds preferentially to hydrophobic polypeptides (CII-3 and CII-4) in the Q-site of Complex II rather than SDH subunits, suggesting a membrane-dependent interaction .
• TTFA : Shares inhibition of SDH but may bind to a distinct site or via a different mode, as suggested by competitive binding assays .

Functional Specificity

• 3'-Azidocarboxin : Primarily a research tool for mechanistic studies due to its photoreactive properties.
• TTFA : Less selective, affecting multiple redox enzymes beyond SDH .

Key Research Findings

Binding Site Identification : Photoaffinity labeling with 3'-Azidocarboxin revealed its covalent attachment to the CII-3 and CII-4 subunits of Complex II, confirming the Q-site as the primary target . This contrasted with early assumptions that carboxin directly bound SDH subunits.

Mechanistic Divergence : While carboxin inhibits electron transfer at the [3Fe-4S] cluster, 3'-Azidocarboxin’s binding to membrane polypeptides suggests a broader interaction with the Q-site environment .

Structural Confirmation : X-ray crystallography later validated the Q-site as the binding pocket for carboxamides, corroborating findings from azidocarboxin studies .

Data Table: Comparative Overview of SDH Inhibitors

Compound	Target Site	Binding Specificity	Inhibitory Mechanism	Key Studies
Carboxin	SDH Q-site	SDH subunits (partial)	Disrupts [3Fe-4S] → ubiquinone transfer	Ackrell et al., 1977
3'-Azidocarboxin	CII-3/CII-4 polypeptides	Membrane-associated Q-site	Photoaffinity labeling of Q-pocket	Ramsay et al., 1981
TTFA	SDH or adjacent components	Non-specific	Competitive inhibition at Q-site	Hederstedt & Rutberg, 1981